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Compound of Interest

Compound Name:
2-Chloro-4-

methoxyphenylhydrazine

CAS No.: 858210-64-7

Cat. No.: B1647938 Get Quote

Part 1: Executive Technical Summary
2-Chloro-4-methoxyphenylhydrazine (often supplied as the hydrochloride salt, CAS:

2109805-82-3) is a specialized heterocyclic building block. Unlike generic phenylhydrazines,

the specific substitution pattern—a chlorine atom at the ortho position and a methoxy group at

the para position relative to the hydrazine moiety—imparts unique electronic and steric

properties. These features are critical for controlling regioselectivity in the synthesis of indoles

(via Fischer cyclization) and pyrazoles, both of which are privileged scaffolds in kinase

inhibitors and agrochemicals.

This guide moves beyond standard SDS data, integrating field-proven handling protocols with

mechanistic insights to ensure both safety and experimental success.
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Property Specification

Chemical Name
2-Chloro-4-methoxyphenylhydrazine (typically

HCl salt)

CAS Number 2109805-82-3 (HCl salt)

Molecular Formula
C₇H₉ClN₂O (Free base) / C₇H₁₀Cl₂N₂O (HCl

salt)

Molecular Weight
172.61 g/mol (Free base) / 209.07 g/mol (HCl

salt)

Appearance Off-white to pale beige crystalline solid

Solubility
Soluble in DMSO, Methanol; sparingly soluble in

non-polar solvents

Stability Hygroscopic; sensitive to oxidation (air) and light

Part 2: Hazard Profiling & Toxicology (The "Why")
Expert Insight: The safety profile of this compound is dominated by the hydrazine functional

group. Hydrazines are potent nucleophiles and reducing agents, making them biologically

reactive. They can form covalent bonds with DNA (alkylation) and proteins, leading to their

classification as potential genotoxins and sensitizers.

GHS Classification & Mechanistic Hazards
Acute Toxicity (Oral/Dermal/Inhalation): Category 4. The hydrazine moiety interferes with

pyridoxal phosphate (Vitamin B6) dependent enzymes, potentially causing neurological

effects upon high exposure.

Skin Sensitization: Category 1. Hydrazines are notorious haptens; they react with skin

proteins to form immunogenic complexes, leading to allergic contact dermatitis.

Carcinogenicity (Suspected): While specific data for this derivative may be limited, it should

be handled with the same rigor as parent phenylhydrazine (a known carcinogen) due to the

"Precautionary Principle" in chemical safety.
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Environmental: Toxic to aquatic life with long-lasting effects (due to the chlorinated ring

stability).

Stability & Decomposition
The free base is unstable and prone to air oxidation, turning dark brown/purple (formation of

diazenes/azo compounds). The hydrochloride salt is significantly more stable but will liberate

HCl gas if heated or exposed to moisture, posing an inhalation hazard.

Part 3: Operational Handling Protocol (The "How")
Trustworthiness: This protocol is designed as a self-validating system. If a step fails (e.g., color

check), the user knows immediately not to proceed.

Phase 1: Pre-Experimental Validation
Before weighing or reacting, perform the "Visual Integrity Check":

Color: The solid should be off-white or pale beige.

Fail State: Dark brown or purple coloration indicates significant oxidation. Do not use.

Impurities will act as radical scavengers, killing metal-catalyzed cross-couplings or

lowering yields in Fischer syntheses.

Texture: Free-flowing powder.

Fail State: Clumping or "wet" appearance indicates moisture absorption (hydrolysis of the

HCl salt). Recrystallize from Ethanol/Et₂O before use.

Phase 2: Safe Weighing & Transfer
Engineering Control: All handling must occur inside a Class II Fume Hood.

PPE: Double nitrile gloves (0.11 mm minimum), lab coat, and safety glasses. A P3/N95 dust

mask is required if weighing outside a hood (not recommended).

Static Control: Use anti-static weighing boats. Hydrazine salts can be electrostatically

charged and "jump," creating contamination risks.
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Phase 3: Reaction Quenching & Waste
Never mix hydrazine waste with oxidizing agents (e.g., bleach, peroxides) or strong acids

indiscriminately. This can generate toxic chloramines or explosive azides.

Decontamination: Wipe surfaces with a 5% ascorbic acid or sodium thiosulfate solution to

reduce any trace hydrazine residues before cleaning with soap and water.

Part 4: Synthesis Applications & Regiochemistry[4]
[5]
Expertise: The 2-Chloro-4-methoxy substitution pattern is not arbitrary. In the Fischer Indole

Synthesis, the ortho-chloro group blocks one side of the ring, forcing cyclization to occur at the

specific open ortho position. This eliminates the formation of regioisomeric mixtures often seen

with meta-substituted phenylhydrazines.

Key Workflows
Fischer Indole Synthesis: Reaction with ketones/aldehydes to form 7-chloro-5-

methoxyindoles.

Pyrazole Synthesis: Condensation with 1,3-diketones to form 1-arylpyrazoles.[1]

Visualization: Synthesis & Safety Logic
The following diagram illustrates the chemical pathways and the critical safety decision points.
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Phase 1: Validation & Handling

Phase 2: Synthesis Pathways
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Caption: Operational workflow for 2-Chloro-4-methoxyphenylhydrazine, detailing the critical

quality control step (Visual Check) prior to divergent synthesis pathways for Indoles and

Pyrazoles.
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Scenario Immediate Action Technical Rationale

Skin Contact

Wash with soap and water for

15 min. Do not use solvents

(ethanol/DMSO).

Solvents increase skin

permeability, driving the

hydrazine deeper into the

dermis.

Inhalation

Move to fresh air. If breathing

is difficult, administer oxygen

(trained personnel only).

Hydrazines can cause

respiratory irritation and

systemic hypoxia.

Spill (Solid)

Dampen with water (to prevent

dust), scoop into a sealable

container.

Preventing dust formation

minimizes inhalation risk.

Spill (Solution)

Absorb with vermiculite. Treat

with dilute bleach (sodium

hypochlorite) cautiously in a

fume hood.

Oxidation converts hydrazine

to nitrogen gas (N₂), but can

be exothermic.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Profile & Safety Guide: 2-Chloro-4-
methoxyphenylhydrazine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1647938#safety-data-sheet-sds-2-chloro-4-
methoxyphenylhydrazine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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